Cas no 109982-34-5 (Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI))
109982-34-5 structure
Product Name:Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI)
CAS No:109982-34-5
MF:C17H16IN5O7S
MW:561.30771446228
CID:165015
PubChem ID:130614
Update Time:2025-04-19
Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI)
- 6-((2-hydroxy-3-iodo-5-nitrobenzyl)thio)-9-ribofuranosylpurine
- 2-Iodo-4-nitro-6-(((9-beta-D-ribofuranosyl-9H-purin-6-yl)thio)methyl)phenol
- 6-[(2-hydroxy-3-iodo-5-nitrobenzyl)sulfanyl]-9-(beta-D-ribofuranosyl)-9H-purine
- IH-Nbmpr
- Iodohydroxynitrobenzylthioinosine
- Phenol, 2-iodo-4-nitro-6-(((9-beta-D-ribofuranosyl-9H-purin-6-yl)thio)methyl)-
- 109982-34-5
- 6-{[(2-Hydroxy-3-iodo-5-nitrophenyl)methyl]sulfanyl}-9-pentofuranosyl-9H-purine
- DTXSID80911423
- (2R,3R,4S,5R)-2-[6-[(2-hydroxy-3-iodo-5-nitrophenyl)methylsulfanyl]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
-
- Inchi: 1S/C17H16IN5O7S/c18-9-2-8(23(28)29)1-7(12(9)25)4-31-16-11-15(19-5-20-16)22(6-21-11)17-14(27)13(26)10(3-24)30-17/h1-2,5-6,10,13-14,17,24-27H,3-4H2/t10-,13-,14-,17-/m1/s1
- InChI Key: DKVZUGNICGXNBN-IWCJZZDYSA-N
- SMILES: IC1=CC(=CC(=C1O)CSC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 560.98118
- Monoisotopic Mass: 560.98152g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 205Ų
Experimental Properties
- PSA: 176.89
Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI) Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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